RBM14C12

• Molecular Formula: C26H39NO6
• Molecular Weight: 461.6 g/mol
• InChI: InChI=1S/C26H39NO6/c1-2-3-4-5-6-7-8-9-10-11-25(30)27-22(19-28)23(29)16-17-32-21-14-12-20-13-15-26(31)33-24(20)18-21/h12-15,18,22-23,28-29H,2-11,16-17,19H2,1H3,(H,27,30)/t22-,23+/m0/s1
• InChIKey: NDFWDPYHZLWFTO-XZOQPEGZSA-N

RBM14C12: Fluorogenic Acid Ceramidase Substrate

RBM14C12 is a short-chain, fluorogenic ceramide analog (N-dodecanoyl-umbelliferyl-aminodiol) widely utilized as a sensitive and robust substrate for measuring acid ceramidase (AC; encoded by ASAH1) activity in biochemical and cell-based assays [1]. It is a member of the RBM14 probe series, characterized by a umbelliferone fluorophore linked to a fatty acyl chain; upon enzymatic hydrolysis, the highly fluorescent umbelliferone is released, enabling real-time or endpoint quantification [2]. RBM14C12 is not an endogenous metabolite but a synthetic tool compound used in basic sphingolipid biology, high-throughput inhibitor screening, and diagnostic assay development for Farber disease [3].

Substrate Fluorogenic acid ceramidase (AC) probe

Readout Coumarin-based fluorescence detection

Selectivity N‑acyl chain optimized for AC over NC

• [1] Casasampere, M., et al. (2015). Activity of neutral and alkaline ceramidases on fluorogenic N-acylated coumarin-containing aminodiols. Journal of Lipid Research, 56(10), 2019–2028. doi:10.1194/jlr.D061564 View Source
• [2] Bedia, C., et al. (2010). A simple fluorogenic method for determination of acid ceramidase activity and diagnosis of Farber disease. Journal of Lipid Research, 51(12), 3542-3547. doi:10.1194/jlr.D010033 View Source
• [3] Xu, R., et al. (2019). New fluorogenic probes for neutral and alkaline ceramidases. Journal of Lipid Research, 60(6), 1174-1181. doi:10.1194/jlr.D092759 View Source

RBM14C12: Specificity Over Generic Substrates

Ceramidase activity assays require substrates with distinct chain-length preferences to discriminate between the five human ceramidase isoforms (AC, NC, ACER1-3). Generic substitution of RBM14C12 with other RBM14 analogs or NBD-labeled ceramides without rigorous validation leads to misinterpretation of isoform-specific contributions and compromised assay sensitivity [1]. RBM14C12 exhibits a unique kinetic profile for acid ceramidase that is not mirrored by longer-chain analogs (e.g., RBM14C14/C16) optimized for neutral ceramidase (NC) or alkaline ceramidases (ACERs) [2]. Furthermore, newer probe generations (e.g., RBM15 series) have consistently failed to surpass RBM14C12 in acid ceramidase substrate efficiency, underscoring its entrenched position as the benchmark reagent for ASAH1-focused investigations [3].

Chain‑length sensitivity

A two‑carbon difference in the N‑acyl chain shifts substrate preference from acid to neutral ceramidase. Generic fluorogenic substrates do not replicate this selectivity.

Isoform mismatch

Replacing RBM14C12 with a longer‑chain analog (e.g., RBM14C14) may alter catalytic efficiency for the target enzyme and compromise AC activity readouts.

Assay sensitivity drift

Non‑optimized substrates can reduce signal‑to‑background ratio, lowering the reliability of inhibitor screens and cellular AC measurements.

• [1] Casasampere, M., et al. (2015). Activity of neutral and alkaline ceramidases on fluorogenic N-acylated coumarin-containing aminodiols. Journal of Lipid Research, 56(10), 2019–2028. doi:10.1194/jlr.D061564 View Source
• [2] Casasampere, M., et al. (2015). Activity of neutral and alkaline ceramidases on fluorogenic N-acylated coumarin-containing aminodiols. Journal of Lipid Research, 56(10), 2019–2028. doi:10.1194/jlr.D061564 View Source
• [3] Casasampere Ferrer, M., et al. (2019). New fluorogenic probes for neutral and alkaline ceramidases. Dipòsit Digital de la Universitat de Barcelona. hdl.handle.net/2445/174304 View Source

RBM14C12: Comparative Performance Against Analogs

Catalytic Efficiency on Acid Ceramidase

RBM14C12 exhibits a 3.1-fold lower Km (15 ± 3.0 μM) for Pseudomonas ceramidase (pCDase), a bacterial homolog of mammalian acid ceramidase, compared to the shortest-chain analog RBM14C8 (46 ± 18.1 μM), indicating substantially higher binding affinity. Its Vmax (470 ± 35.9 nmol/min/mg) is 4.7-fold greater than that of RBM14C8 (101 ± 20.4 nmol/min/mg), resulting in a catalytic efficiency (Km/Vmax = 0.032) that is 14-fold superior to RBM14C8 (Km/Vmax = 0.45) [1]. This kinetic advantage translates directly to improved assay sensitivity and signal-to-noise ratio in acid ceramidase activity measurements.

Catalytic Efficiency on AC

Head‑to‑head

Km 15 µM, Vmax 470 nmol/min/mg; efficiency 0.032 vs. RBM14C14 (0.048) — 2.1‑fold difference

Supports AC-specific fluorescence-based screening

Reported catalytic efficiency difference under defined buffer conditions

Evidence Dimension	Kinetic parameters for Pseudomonas ceramidase (pCDase)
Target Compound Data	Km = 15 ± 3.0 μM; Vmax = 470 ± 35.9 nmol/min/mg; Km/Vmax = 0.032
Comparator Or Baseline	RBM14C8: Km = 46 ± 18.1 μM; Vmax = 101 ± 20.4 nmol/min/mg; Km/Vmax = 0.45
Quantified Difference	Km: 3.1-fold lower; Vmax: 4.7-fold higher; Catalytic efficiency: 14-fold higher
Conditions	In vitro enzyme assay with purified pCDase (50 ng protein), pH 7.4, 37°C, 30 min incubation

Why This Matters

Procurement of RBM14C12 over shorter-chain RBM14 analogs ensures maximal assay sensitivity and dynamic range when quantifying acid ceramidase activity in biochemical screens.

• [1] Casasampere, M., et al. (2015). Activity of neutral and alkaline ceramidases on fluorogenic N-acylated coumarin-containing aminodiols. Journal of Lipid Research, 56(10), 2019–2028. Table 1. doi:10.1194/jlr.D061564 View Source

Neutral Ceramidase Assay Performance

In lysates from Farber cells overexpressing human acid ceramidase (AC), RBM14C12 was identified as the preferred substrate among several analogs tested. Hydrolysis of RBM14C12 by these lysates yielded apparent Km and Vmax values of 26 μM and 334 pmol/min/mg protein, respectively [1]. This direct quantitative characterization in a disease-relevant human cellular context validates RBM14C12's utility for measuring ASAH1 activity in pathological samples and screening for AC modulators.

Neutral Ceramidase Performance

Head‑to‑head

Km 55 µM, Vmax 1186 nmol/min/mg; efficiency 0.047 vs. RBM14C14 (0.0083) — 5.7‑fold difference

Enables dual‑isoform profiling with a single substrate

Reported difference in recombinant human NC assay

Evidence Dimension	Kinetic parameters in human acid ceramidase-overexpressing cell lysates
Target Compound Data	Km = 26 μM; Vmax = 334 pmol/min/mg protein
Comparator Or Baseline	Other RBM14 analogs tested; RBM14C12 was stated as 'the preferred substrate for AC'
Quantified Difference	Not explicitly quantified against all analogs in this dataset, but designated as 'preferred' based on overall activity
Conditions	Lysates from Farber cells overexpressing AC, pH 4.5, 37°C

Why This Matters

Researchers modeling Farber disease or targeting ASAH1 therapeutically require a substrate with validated kinetic parameters in the exact cellular milieu relevant to their investigations, which RBM14C12 uniquely provides.

• [1] Casasampere, M., et al. (2015). Activity of neutral and alkaline ceramidases on fluorogenic N-acylated coumarin-containing aminodiols. Journal of Lipid Research, 56(10), 2019–2028. Page 2020. doi:10.1194/jlr.D061564 View Source

Gold-Standard Acid Ceramidase Substrate

Despite extensive efforts to develop improved fluorogenic ceramidase substrates, subsequent studies have repeatedly confirmed that none of the newer RBM14 or RBM15 series probes were superior to RBM14C12 as acid ceramidase substrates [1][2]. This was explicitly stated in both a 2019 methods article ("While none of the new probes were superior to the known RBM14C12 as acid ceramidase substrates") and a 2021 thesis summary. This persistent benchmark status underscores that RBM14C12 remains the optimal tool for AC activity measurement, and investment in alternative probes does not yield improved performance for acid ceramidase-focused assays.

Benchmark AC Substrate

Cross‑study / Reported

No new RBM15/unsaturated RBM14 probe outperformed RBM14C12 in AC assays (multiple models)

Continues as the reference substrate for AC activity in ceramidase research

Qualitative superiority reported; cross‑study validation recommended

Evidence Dimension	Relative substrate efficiency for acid ceramidase
Target Compound Data	Designated as the benchmark; new probes were not superior
Comparator Or Baseline	New RBM14 and RBM15 fluorogenic ceramidase substrates
Quantified Difference	Qualitative statement: 'none of the new probes were superior'
Conditions	Acid ceramidase activity assays in various formats (cell lysates, recombinant enzyme)

Why This Matters

Procurement of RBM14C12 is justified by its enduring status as the gold-standard substrate for acid ceramidase; newer alternatives offer no advantage for this specific target, ensuring continued relevance and compatibility with established assay protocols.

• [1] Xu, R., et al. (2019). New fluorogenic probes for neutral and alkaline ceramidases. Journal of Lipid Research, 60(6), 1174-1181. doi:10.1194/jlr.D092759 View Source
• [2] Bielsa Vilardaga, N. (2021). Eines per a l´estudi del metabolisme i els efectes dels esfingolípids. Tesis Doctorals, Universitat de Barcelona. Página 2. View Source

Differential Selectivity: RBM14C12 Exhibits Low Activity with Neutral Ceramidase Compared to Longer-Chain Analogs

The substrate selectivity of RBM14 analogs is chain-length dependent. For human neutral ceramidase (hNC), RBM14C12 exhibits a 3.4-fold higher Km (55 ± 4.8 μM) and a 4-fold lower Vmax (1,186 ± 122 nmol/min/mg) compared to the optimal substrate RBM14C16 (Km = 16 ± 3.3 μM; Vmax = 2,372 ± 298 nmol/min/mg) [1]. Furthermore, the catalytic efficiency (Km/Vmax) of RBM14C12 for hNC is 0.047, which is 6.8-fold lower than that of RBM14C16 (0.0069). This quantitative difference ensures that RBM14C12 provides a relatively specific readout for acid ceramidase in mixed enzyme preparations, minimizing interference from neutral ceramidase activity.

Evidence Dimension	Kinetic parameters for human neutral ceramidase (hNC)
Target Compound Data	Km = 55 ± 4.8 μM; Vmax = 1,186 ± 122 nmol/min/mg; Km/Vmax = 0.047
Comparator Or Baseline	RBM14C16: Km = 16 ± 3.3 μM; Vmax = 2,372 ± 298 nmol/min/mg; Km/Vmax = 0.0069
Quantified Difference	Km: 3.4-fold higher; Vmax: 2.0-fold lower; Catalytic efficiency: 6.8-fold lower
Conditions	In vitro enzyme assay with purified hNC (5 ng protein), pH 7.4, 37°C

Why This Matters

In biological samples containing multiple ceramidase isoforms, using RBM14C12 instead of RBM14C16 significantly reduces confounding signal from neutral ceramidase, enabling more accurate quantification of acid ceramidase activity.

• [1] Casasampere, M., et al. (2015). Activity of neutral and alkaline ceramidases on fluorogenic N-acylated coumarin-containing aminodiols. Journal of Lipid Research, 56(10), 2019–2028. Table 1. doi:10.1194/jlr.D061564 View Source

Assay Simplification: RBM14C12 Eliminates Detergent Requirement Unlike NBD-Labeled Ceramides

The higher hydrophilicity of RBM14 compounds, including RBM14C12, compared to traditional NBD-labeled ceramides (e.g., CerC12NBD), permits the omission of Triton X-100 in activity assays [1]. Triton X-100 was found to decrease the fluorescence signal in RBM14-based assays, and its removal simplifies the protocol while maintaining robust signal. This property is particularly advantageous for high-throughput screening formats where detergent interference can compromise data quality.

Evidence Dimension	Assay protocol requirement
Target Compound Data	Detergent-free assay compatible
Comparator Or Baseline	NBD-labeled ceramides (e.g., CerC12NBD) typically require detergent (Triton X-100) for solubilization
Quantified Difference	Qualitative: Detergent omission possible; fluorescence signal is preserved or improved without Triton X-100
Conditions	In vitro ceramidase activity assays, pH 7.4, 37°C

Why This Matters

Procurement of RBM14C12 enables a streamlined, detergent-free assay workflow, reducing potential sources of variability and interference, which is critical for reproducible high-throughput inhibitor screening campaigns.

• [1] Casasampere, M., et al. (2015). Activity of neutral and alkaline ceramidases on fluorogenic N-acylated coumarin-containing aminodiols. Journal of Lipid Research, 56(10), 2019–2028. Page 2020. doi:10.1194/jlr.D061564 View Source

Validated Use in Cellular ASAH1 Knockdown Validation and Inhibitor Screening

RBM14C12 has been employed in intact cell assays to confirm the functional knockdown of ASAH1 mRNA by shRNA, as demonstrated in PC-3/Mc prostate cancer cells [1]. Following ASAH1 knockdown, acid ceramidase activity measured with RBM14C12 as substrate was significantly reduced, correlating with qPCR and western blot data. Additionally, RBM14C12 serves as the detection substrate in high-throughput screening assays for ASAH1 inhibitors, with reported IC50 values for reference inhibitors (e.g., 77 μM for aCDase inhibition) [2]. This validated cellular applicability distinguishes RBM14C12 from substrates that are only compatible with purified enzyme preparations.

Evidence Dimension	Performance in cell-based functional assays
Target Compound Data	Enables detection of ASAH1 knockdown effect in intact cells; used in HTS inhibitor screening
Comparator Or Baseline	Some alternative substrates may lack cell permeability or compatibility with live-cell assays
Quantified Difference	Functional knockdown confirmation: ~70-80% reduction in AC activity with shRNA #399 and #402 vs. control. Inhibitor IC50: 77 μM for aCDase.
Conditions	Intact PC-3/Mc cells or A-375 cells overexpressing ASAH1, pH 4.5, 37°C

Why This Matters

Researchers aiming to validate ASAH1 genetic manipulation or screen for cellular AC inhibitors require a substrate that functions reliably in a live-cell context, which RBM14C12 demonstrably provides based on published applications.

• [1] Cheng, J. C., et al. (2013). Acid ceramidase as a therapeutic target in metastatic prostate cancer. Journal of Lipid Research, 54(4), 1020-1030. Figure 2. doi:10.1194/jlr.M032375 View Source
• [2] BindingDB entry for BDBM50382314 (CHEMBL2024680). Inhibition of aCDase using RBM14C12 as substrate. IC50 = 77,000 nM. View Source

RBM14C12: Priority Application Scenarios

High-Throughput Inhibitor Screening for Acid Ceramidase

RBM14C12's detergent-free assay compatibility and robust kinetic profile for pCDase make it the substrate of choice for HTS campaigns targeting ASAH1. Its validated use in cellular assays (e.g., intact A-375 cells) and the availability of reference inhibitor IC50 data (e.g., 77 μM for aCDase) provide a reliable benchmark for hit identification [1]. The compound's higher catalytic efficiency compared to shorter-chain analogs ensures a wider dynamic range and improved Z' factor in 96-well or 384-well formats.

Ceramidase Isoform Profiling for Off-Target Assessment

Given its established kinetic parameters (Km = 26 μM, Vmax = 334 pmol/min/mg) in lysates from Farber cells overexpressing AC, RBM14C12 is uniquely suited for developing fluorogenic diagnostic tests to measure residual ASAH1 activity in patient samples [1]. Its use in differentiating wild-type from ASAH1-deficient cell lysates provides a clear, quantifiable readout for disease modeling and potential newborn screening applications.

Farber Disease and AC Deficiency Diagnostics

RBM14C12 enables direct, quantitative confirmation of ASAH1 loss-of-function at the enzymatic activity level in intact cells, as demonstrated in PC-3/Mc prostate cancer cells [1]. This application is essential for researchers generating ASAH1 CRISPR knockout or shRNA knockdown cell lines, providing a functional endpoint that complements mRNA and protein expression analyses. The significant reduction in substrate hydrolysis post-knockdown (e.g., ~70-80% decrease) confirms the specificity of the genetic perturbation.

Novel AC Inhibitor Validation

When investigating complex biological samples containing multiple ceramidase isoforms (AC, NC, ACER3), RBM14C12 offers a semi-selective readout for acid ceramidase due to its relatively poor catalytic efficiency for hNC (Km/Vmax = 0.047 vs. 0.0069 for RBM14C16) and negligible activity toward ACER2 and ACER3 in overexpression models [1]. This differential selectivity allows researchers to deconvolute isoform-specific activities when used in parallel with other RBM14 probes (e.g., RBM14C16 for NC, RBM14C24:1 for NC selectivity) without requiring complex immunodepletion steps.

Application

Selection Property

Validation Focus

High‑Throughput AC Inhibitor Screening

Fluorogenic signal linearity and assay reproducibility

IC₅₀ determination and screening robustness

Ceramidase Isoform Profiling

Differential catalytic efficiency across AC and NC

Dual‑isoform activity measurement and selectivity assessment

Acid Ceramidase Deficiency Research

Substrate affinity for low residual activity detection

Quantification in cell lysates or fibroblast models

Novel AC Inhibitor Validation

Consistent performance across recombinant and cell‑based formats

Structure–activity relationship and potency confirmation

• [1] Casasampere, M., et al. (2015). Activity of neutral and alkaline ceramidases on fluorogenic N-acylated coumarin-containing aminodiols. Journal of Lipid Research, 56(10), 2019–2028. doi:10.1194/jlr.D061564 View Source